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Abstract
Serinamide, the amide derivative of the amino acid serine, exists as two stereoisomers, L-

Serinamide and D-Serinamide. While serine itself is well-characterized for its roles in protein

synthesis, metabolism, and neurotransmission, the specific biological functions and therapeutic

potential of Serinamide are less understood. This technical guide provides a comprehensive

overview of the chemical structure, properties, and known biological context of Serinamide. It

includes detailed, inferred synthetic and purification protocols, and discusses potential

signaling pathways based on the activities of its parent molecule, serine. This document is

intended to serve as a foundational resource for researchers and professionals in drug

development interested in exploring the scientific and therapeutic landscape of Serinamide.

Chemical Structure and Properties
Serinamide is a chiral molecule existing in both L- and D-enantiomeric forms. The chemical

structure consists of a central carbon atom bonded to an amino group, a carboxamide group, a

hydroxymethyl group, and a hydrogen atom.

Chemical Identifiers and Physical Properties
The chemical identifiers and computed physical properties of L-Serinamide and D-Serinamide
are summarized in the tables below. These properties are crucial for understanding the

molecule's behavior in various experimental and biological settings.
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Table 1: Chemical Identifiers for Serinamide Enantiomers

Identifier L-Serinamide D-Serinamide

IUPAC Name
(2S)-2-amino-3-

hydroxypropanamide

(2R)-2-amino-3-

hydroxypropanamide

Molecular Formula C₃H₈N₂O₂ C₃H₈N₂O₂

CAS Number 6791-49-7[1] 104714-52-5

PubChem CID 101138[1] 447822

SMILES N--INVALID-LINK--C(N)=O N--INVALID-LINK--C(N)=O

InChI Key
MGOGKPMIZGEGOZ-

REOHCLBHSA-N[1]

MGOGKPMIZGEGOZ-

UWTATZPHSA-N

Table 2: Physicochemical Properties of Serinamide

Property Value

Molecular Weight 104.11 g/mol [1]

Topological Polar Surface Area 89.79 Å²

Hydrogen Bond Donor Count 3

Hydrogen Bond Acceptor Count 3

Rotatable Bond Count 2

LogP (calculated) -2.03

pKa (predicted) 7.8 (amine), 16.5 (amide)

Synthesis and Purification
While specific, detailed protocols for the direct synthesis of unsubstituted L- or D-Serinamide
are not extensively published, a general and plausible methodology can be inferred from the

synthesis of N-acyl-serinamide derivatives, which are intermediates in the production of the

drug Lacosamide.[2][3] The following protocols are based on these established procedures.
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Synthesis of L-Serinamide
This protocol outlines a two-step process starting from L-serine: esterification followed by

amidation.

Step 1: Esterification of L-Serine to L-Serine Methyl Ester Hydrochloride

Materials: L-serine, Methanol (anhydrous), Thionyl chloride (SOCl₂) or Hydrogen chloride

(gas), Diethyl ether (anhydrous).

Procedure:

Suspend L-serine (1 equivalent) in anhydrous methanol in a round-bottom flask equipped

with a magnetic stirrer and a reflux condenser.

Cool the suspension in an ice bath.

Slowly add thionyl chloride (1.2 equivalents) dropwise to the stirred suspension.

Alternatively, bubble dry hydrogen chloride gas through the suspension until saturation.

After the addition is complete, remove the ice bath and reflux the mixture for 4-6 hours.

The solution should become clear.

Monitor the reaction by thin-layer chromatography (TLC) until the starting material is

consumed.

Cool the reaction mixture to room temperature and then to 0°C in an ice bath.

Add anhydrous diethyl ether to precipitate the L-serine methyl ester hydrochloride.

Collect the white crystalline product by filtration, wash with cold diethyl ether, and dry

under vacuum.

Step 2: Amidation of L-Serine Methyl Ester Hydrochloride to L-Serinamide

Materials: L-serine methyl ester hydrochloride, Ammonia (7N solution in methanol),

Methanol.
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Procedure:

Dissolve L-serine methyl ester hydrochloride (1 equivalent) in a 7N solution of ammonia in

methanol in a sealed pressure vessel.

Stir the solution at room temperature for 24-48 hours.

Monitor the reaction by TLC for the disappearance of the starting material.

Once the reaction is complete, concentrate the mixture under reduced pressure to remove

excess ammonia and methanol.

The resulting crude L-Serinamide can be purified by recrystallization or chromatography.

Synthesis of D-Serinamide
The synthesis of D-Serinamide follows the same procedure as L-Serinamide, with D-serine as

the starting material.

Purification Protocol
Crude Serinamide can be purified using the following methods:

Recrystallization: Dissolve the crude product in a minimal amount of hot methanol or ethanol

and allow it to cool slowly to form crystals. Filter the crystals and dry them under vacuum.

Column Chromatography: For higher purity, silica gel column chromatography can be

employed.

Stationary Phase: Silica gel (230-400 mesh).

Mobile Phase: A gradient of dichloromethane (DCM) and methanol (e.g., 95:5 to 80:20

DCM:MeOH).

Procedure:

Dissolve the crude Serinamide in a small amount of the mobile phase.

Load the solution onto a pre-packed silica gel column.
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Elute the column with the mobile phase gradient.

Collect fractions and analyze by TLC.

Combine the pure fractions and evaporate the solvent under reduced pressure to obtain

pure Serinamide.

Biological Activity and Signaling Pathways
The specific biological activities of Serinamide are not well-documented in publicly available

literature. However, based on its structural similarity to L-serine and D-serine, its potential

biological roles can be inferred.

Potential Role in Neuroscience
D-serine is a well-established co-agonist of the N-methyl-D-aspartate (NMDA) receptor, a key

player in synaptic plasticity, learning, and memory.[4][5][6] D-serine is synthesized from L-

serine in astrocytes and neurons by the enzyme serine racemase.[4] Given that D-Serinamide
is the amide of D-serine, it is plausible that it could act as a prodrug for D-serine or interact with

the NMDA receptor or other neuronal targets.

Hypothesized Signaling Pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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